Cas no 450347-32-7 (2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 450347-32-7
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• CID: 5917725
• PubChem ID: 4281508
• Update Time: 2025-08-05

2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)-1-morpholinoethan-1-one
• Ethanone, 2-[[1-[(2-methylphenyl)methyl]-1H-indol-3-yl]thio]-1-(4-morpholinyl)-
• Oprea1_410278
• SR-01000571016-1
• SR-01000571016
• 2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)-1-morpholinoethanone
• 450347-32-7
• 2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one
• F0545-0439
• 2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-1-morpholin-4-ylethanone
• AKOS024582515
• AB00684423-01
• 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C22H24N2O2S/c1-17-6-2-3-7-18(17)14-24-15-21(19-8-4-5-9-20(19)24)27-16-22(25)23-10-12-26-13-11-23/h2-9,15H,10-14,16H2,1H3
• InChI Key： GLVMOMXVJZWGNA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1C2=C(N(CC3=CC=CC=C3C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 380.15584919g/mol
• Monoisotopic Mass: 380.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 617.9±55.0 °C(Predicted)
• pka: -1.07±0.20(Predicted)

Additional information on 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one

Compound CAS No 450347-32-7: A Comprehensive Overview

The compound CAS No 450347-32-7, also known as 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(morpholin-4-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications.

Chemical Structure and Synthesis

The molecular structure of CAS No 450347-32-7 is characterized by a complex arrangement of functional groups. The molecule contains an indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted with a methyl group at the 2-position of the phenyl ring, enhancing its stability and bioavailability. Additionally, the compound features a morpholine group attached to a ketone moiety, which contributes to its pharmacokinetic properties.

The synthesis of CAS No 450347-32-7 involves a multi-step process that combines various organic reactions. Key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of substituents at specific positions. The morpholine group is introduced via nucleophilic substitution or coupling reactions, ensuring optimal reactivity and selectivity. The final product is purified using chromatographic techniques to ensure high purity and quality.

Pharmacological Properties and Biological Activity

Recent studies have highlighted the remarkable pharmacological properties of CAS No 450347-32-7. The compound exhibits potent inhibitory activity against several enzymes implicated in various pathological conditions. For instance, it has been shown to inhibit kinases involved in cancer cell proliferation, making it a promising candidate for anti-cancer drug development.

Moreover, CAS No 450347-32-7 demonstrates selective binding to certain receptors, which enhances its therapeutic potential. Preclinical studies have revealed that the compound crosses the blood-brain barrier efficiently, suggesting its potential application in treating central nervous system disorders.

Applications in Drug Development

The unique combination of structural features and biological activities positions CAS No 450347-32-7 as a valuable tool in drug discovery. Its ability to modulate key cellular pathways makes it an attractive lead compound for developing novel therapeutics. Researchers are actively exploring its potential in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

In addition to its therapeutic applications, CAS No 450347-32-7 serves as a valuable reference compound in medicinal chemistry research. Its structure provides insights into the relationship between molecular design and biological activity, aiding in the development of more effective drugs.

Future Directions and Research Opportunities

As research on CAS No 450347-32-7 continues to advance, several promising avenues are emerging. Future studies aim to optimize the compound's pharmacokinetic properties further, enhancing its bioavailability and reducing potential side effects. Additionally, researchers are investigating its mechanism of action at the molecular level to better understand its therapeutic effects.

The development of analogs with improved potency and selectivity is another area of active research. By modifying specific functional groups within the molecule, scientists hope to create derivatives with enhanced therapeutic profiles.

Conclusion

In summary, CAS No 450347-32